Cas no 1005613-94-4 (1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1005613-94-4
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD04968668
• CID: 1068183
• PubChem ID: 17024754
• Update Time: 2025-06-09

1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride
• AGN-PC-019Y14
• ALBB-000996
• BB_SC-7371
• BBL013068
• CTK3J9072
• SBB021605
• ST5334253
• AKOS B017624
• ART-CHEM-BB B017624
• 1,5-dimethylpyrazole-4-sulfonyl chloride
• 1,5-dimethyl-4-pyrazolesulfonyl chloride
• 1H-Pyrazole-4-sulfonyl chloride, 1,5-dimethyl-
• 1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride(SALTDATA: FREE)
• FS-4923
• STK312912
• DTXSID80588679
• MFCD04968668
• EN300-190295
• CS-0214751
• UYNDJYIYDFTXCG-UHFFFAOYSA-N
• AKOS000306988
• AMY33104
• SCHEMBL1501094
• 1005613-94-4
• 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
• AT10984

• MDL： MFCD04968668
• Inchi： 1S/C5H7ClN2O2S/c1-4-5(11(6,9)10)3-7-8(4)2/h3H,1-2H3
• InChI Key： UYNDJYIYDFTXCG-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 193.9916763g/mol
• Monoisotopic Mass: 193.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3Ų

1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1005613-94-4)

1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1005613-94-4) is a versatile compound with significant applications in the fields of medicinal chemistry and chemical synthesis. This sulfonyl chloride derivative of 1,5-dimethylpyrazole is characterized by its unique structural features, which include a pyrazole ring and a sulfonyl chloride functional group. These characteristics make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride is composed of a pyrazole ring with two methyl groups at the 1 and 5 positions, and a sulfonyl chloride group at the 4 position. The pyrazole ring is known for its biological activity and is a common scaffold in many pharmaceuticals. The sulfonyl chloride group, on the other hand, is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions.

In recent years, there has been growing interest in the use of 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazole derivatives using this compound as a key intermediate. These derivatives exhibited potent anti-inflammatory and anti-cancer activities, highlighting the potential of 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride in drug discovery.

The reactivity of the sulfonyl chloride group in 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride makes it an excellent reagent for the preparation of sulfonamides. Sulfonamides are an important class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The ability to introduce the sulfonamide functionality into various molecular frameworks using this compound has been extensively explored in both academic and industrial settings.

Beyond its use in medicinal chemistry, 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride has also found applications in the synthesis of agrochemicals. A recent study published in the Pesticide Biochemistry and Physiology journal described the use of this compound to synthesize novel herbicides with improved efficacy and reduced environmental impact. The resulting compounds showed enhanced selectivity towards specific weed species while maintaining low toxicity to non-target organisms.

The synthetic versatility of 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride is further demonstrated by its use in polymer chemistry. Researchers have utilized this compound to introduce functional groups into polymer chains, thereby enhancing their properties such as thermal stability and mechanical strength. A study published in the Polymer Chemistry journal reported the synthesis of functionalized polymers using this compound as a key monomer. The resulting polymers exhibited improved performance in various applications, including coatings and adhesives.

In addition to its synthetic applications, 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride has been studied for its potential as a catalyst or catalyst precursor. The unique electronic properties of the pyrazole ring and the reactivity of the sulfonyl chloride group make it an attractive candidate for catalytic processes. A recent study published in the Catalysis Science & Technology journal explored the use of this compound as a catalyst precursor for palladium-catalyzed cross-coupling reactions. The results showed that it could effectively promote these reactions under mild conditions, offering a promising alternative to traditional catalysts.

The safety and handling of 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride are important considerations for researchers working with this compound. It is recommended to handle it with appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

In conclusion, 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1005613-94-4) is a valuable compound with diverse applications in medicinal chemistry, agrochemicals, polymer science, and catalysis. Its unique structural features and high reactivity make it an essential building block for the synthesis of novel compounds with potential therapeutic and industrial applications. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in modern chemical research.